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Compound of Interest

Compound Name: 4-Methyl-4-heptanol

Cat. No.: B1345628

An In-depth Technical Guide to 4-Methyl-4-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyl-4-heptanol (C8H180), a
tertiary alcohol with applications as a chemical intermediate and building block in various
research and industrial settings, including drug discovery.

Core Chemical and Physical Properties

4-Methyl-4-heptanol is a branched-chain aliphatic alcohol. Its structure, featuring a hydroxyl
group on a tertiary carbon, dictates its chemical reactivity and physical properties. It is an
isomer of octanol and is characterized as a colorless to almost colorless liquid.[1][2]

Table 1: Physicochemical Properties of 4-Methyl-4-heptanol
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Property Value Source(s)
Molecular Formula CsH1s0 [1103114]
Molecular Weight 130.23 g/mol [11[31[5]
IUPAC Name 4-methylheptan-4-ol [3]

CAS Registry Number

598-01-6

[1]14]

Colorless to AlImost Colorless

Appearance Liquid [1][2]
Density 0.823 - 0.83 g/cm? 6171
Boiling Point 161 °C (at 760 mmHg) [7]
62 °C (at 12 mmHg) [6][8]

Melting Point -82°C [71[8]
Flash Point 60.6 °C [7]

Refractive Index

1.4250to 1.4270

[7](8]

Water Solubility

0.03 M

[2]

Synthesis and Experimental Protocols

The most common and straightforward method for synthesizing 4-Methyl-4-heptanol is

through a Grignard reaction. This versatile carbon-carbon bond-forming reaction is fundamental

in organic chemistry.

Grignard Synthesis Workflow

The synthesis can be achieved by reacting a propylmagnesium halide with a four-carbon

ketone (like 2-butanone) or a methylmagnesium halide with a seven-carbon ketone (like 4-

heptanone). The reaction involving 4-heptanone and a methyl Grignard reagent is a typical

example.
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Caption: General workflow for the Grignard synthesis of 4-Methyl-4-heptanol.

Experimental Protocol: Grighard Synthesis

This section details a representative protocol for the synthesis of 4-Methyl-4-heptanol from 4-

heptanone and methylmagnesium bromide.

Materials:

¢ Magnesium turnings

¢ lodine crystal (as initiator)
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Anhydrous diethyl ether

Bromomethane

4-Heptanone (123-19-3)[7]

Aqueous solution of a weak acid (e.g., ammonium chloride) or dilute strong acid (e.g., HCI)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a small
crystal of iodine.

Add a small volume of anhydrous diethyl ether to cover the magnesium.

Dissolve bromomethane in anhydrous diethyl ether and add it to the dropping funnel. Add a
small amount of the bromomethane solution to the magnesium. The reaction is initiated
when the color of the iodine disappears and bubbling is observed.

Once the reaction has started, add the remaining bromomethane solution dropwise at a rate
that maintains a gentle reflux. After the addition is complete, reflux the mixture for an
additional 30 minutes to ensure complete formation of the Grignard reagent
(methylmagnesium bromide).

Reaction with Ketone: Cool the Grignard reagent solution in an ice bath. Dissolve 4-
heptanone in anhydrous diethyl ether and add it to the dropping funnel.

Add the 4-heptanone solution dropwise to the stirred Grignard reagent. A vigorous reaction
will occur. Control the rate of addition to maintain a gentle reflux.

After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

Workup and Purification: Cool the reaction mixture in an ice bath and slowly add the
agueous acid solution to quench the reaction and dissolve the magnesium salts, forming the
alcohol.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL242709.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Transfer the mixture to a separatory funnel. Separate the ether layer, and extract the
agueous layer with diethyl ether.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
« Filter off the drying agent and remove the solvent by rotary evaporation.

e The crude product can be purified by distillation under reduced pressure to yield pure 4-
Methyl-4-heptanol.[6][8]

Applications in Research and Drug Development

While not typically an active pharmaceutical ingredient itself, 4-Methyl-4-heptanol serves as a
valuable building block and intermediate in organic synthesis.

o Chemical Intermediate: It is primarily used as an intermediate in the synthesis of other
chemical compounds.[6] Its tertiary alcohol structure allows for specific chemical
transformations. It finds use in the production of plasticizers, lubricants, and surfactants.[6]

 Building Block for Drug Discovery: In drug development, complex molecular scaffolds are
often required. As a saturated monohydroxy alcohol, 4-Methyl-4-heptanol can be used as a
starting material or fragment for the synthesis of more complex molecules and lead
compounds.[9][10] Its branched nature can influence the solubility and conformational
properties of larger molecules.[9]

e Pheromone Research: While 4-Methyl-4-heptanol itself is not a widely known pheromone,
its isomers, such as 4-methyl-3-heptanol, are significant aggregation pheromones for certain
insects like the smaller European elm bark beetle (Scolytus multistriatus).[11][12] The
synthesis and study of these isomers are active areas of research in chemical ecology, often
requiring stereoselective synthesis methods to obtain specific stereoisomers.[12]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-Methyl-4-heptanol is classified as causing serious eye damage.[2][3]

Precautionary Measures:
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o Wear protective gloves, protective clothing, and eye/face protection.[2]

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]

o Standard laboratory safety protocols should be followed, including working in a well-
ventilated area.

This guide provides foundational knowledge on 4-Methyl-4-heptanol for professionals in
research and development. Its straightforward synthesis and utility as a chemical intermediate
make it a relevant compound in the broader landscape of organic chemistry and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methyl-4-heptanol molecular weight and formula
C8H180]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345628#4-methyl-4-heptanol-molecular-weight-and-
formula-c8h180]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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